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Compound of Interest

Compound Name: Neritaloside

Cat. No.: B609534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a detailed overview of a newly isolated and characterized bioactive

steroid from the plant Nerium oleander L. The compound, identified as 3β-acetoxy-5, 25 (26)

diene, 24 β hydroxy lanostane, has demonstrated significant biological activity, positioning it as

a compound of interest for further investigation in drug discovery and development.

Introduction
Nerium oleander L., a well-known member of the Apocynaceae family, has a long history in

traditional medicine for treating various ailments.[1][2][3] Its extracts are known to contain a

variety of bioactive compounds, including cardiac glycosides, triterpenoids, and steroids, which

contribute to its diverse pharmacological properties such as anti-inflammatory, anti-cancer, and

antimicrobial activities.[2][4] Recent research has led to the isolation of a new lanostane-type

steroid with promising biological activity.[5] This document serves as a comprehensive

technical guide to this novel compound.

Compound Characterization
The newly isolated steroid was identified as 3β-acetoxy-5, 25 (26) diene, 24 β hydroxy

lanostane.[5] Its structure was elucidated using a combination of advanced spectroscopic

techniques, including 1D and 2D Nuclear Magnetic Resonance (NMR) and mass spectrometry.

[5]
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The structural confirmation of the compound was based on the following key spectroscopic

data.

Table 1: ¹H NMR (Proton NMR) Data[5]

Proton Assignment
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

H-24 3.91 m -

H-5 5.52 t 2.0

Olefinic protons 4.90, 4.80 - -

Me-2' 2.05 s -

Me-27 1.72 - -

Me-28 1.05 - -

Me-29 1.04 - -

Me-30 0.91 - -

Table 2: ¹³C NMR (Carbon NMR) Data[5]

Carbon Assignment Chemical Shift (δ) ppm

C-23 32.5

C-25 147.2

C-22 32.0

C-26 110.6

C-27 17.1

C-24 75.2

C-5 145.1
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Biological Activity
The isolated steroid exhibited significant inhibitory activity against the lipoxygenase enzyme.[5]

Lipoxygenases are a family of enzymes involved in the inflammatory pathway, making their

inhibitors potential therapeutic agents for inflammatory diseases. The compound's activity was

compared to the standard inhibitor, Baicalein.[5]

Table 3: Lipoxygenase Inhibition Assay Results[5]

Compound
Concentration
(µg/mL)

% Inhibition IC₅₀ (µM)

3β-acetoxy-5, 25 (26)

diene, 24 β hydroxy

lanostane

500 65.4 ± 0.12 350.4 ± 0.15

Baicalein (Standard) 500 94.2 ± 0.25 22.4 ± 0.05

Experimental Protocols
The following workflow outlines the procedure for the extraction and isolation of the novel

steroid from Nerium oleander.[5]
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Extraction

Fractionation

Purification

Dried Plant Material of N. oleander

Methanol Extraction (x3)

Filtration

Evaporation under Reduced Pressure

Crude Methanolic Extract

Solvent-Solvent Partitioning

Chloroform Soluble Fraction

with Chloroform

Other Fractions

with other solvents

Silica Gel Column Chromatography

Elution with n-hexane:ethylacetate Gradient

Collection of Fractions (1-10)

Purification of Fraction with n-hexane:ethylacetate (2.0:8.0)

Isolated Compound 1 (9 mg)
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Spectroscopic Analysis

Mass Spectrometry

Elucidated Structure:
3β-acetoxy-5, 25 (26) diene,

24 β hydroxy lanostane
1D NMR (¹H, ¹³C, DEPT)

2D NMR (COSY, HMBC, NOESY)

Pure Isolated Compound

Prepare Lipoxygenase Enzyme Solution

Incubate Enzyme with Test Compound/Standard Prepare Linoleic Acid (Substrate) Solution

Initiate Reaction by Adding Substrate

Prepare Test Compound and Standard (Baicalein) Solutions

Measure Change in Absorbance at 234 nm

Calculate % Inhibition and IC₅₀

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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